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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCl

Cat. No.: B554974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for DL-

Phenylalanine methyl ester hydrochloride. Due to a lack of specific quantitative solubility data

in publicly available literature, this document focuses on qualitative descriptions and data from

a closely related analog. This guide is intended to assist researchers and professionals in the

pharmaceutical and chemical industries in understanding the solubility profile of this compound.

Introduction
DL-Phenylalanine methyl ester hydrochloride is a racemic mixture of the methyl ester of the

essential amino acid phenylalanine. It is a crucial building block in the synthesis of various

pharmaceutical compounds and is of significant interest in drug development. Understanding

its solubility is critical for its formulation, delivery, and overall bioavailability.

Physicochemical Properties
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Property Value Reference

Chemical Formula C₁₀H₁₄ClNO₂ [1][2]

Molecular Weight 215.68 g/mol [1]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Point
Approximately 160 °C (with

decomposition)
[1]

Solubility Profile
Comprehensive searches of scientific literature and chemical databases did not yield specific

quantitative solubility data (e.g., in g/100 mL or mol/L) for DL-Phenylalanine methyl ester

hydrochloride. However, qualitative descriptions are consistently reported.

Table 1: Qualitative Solubility of DL-Phenylalanine Methyl Ester Hydrochloride

Solvent Solubility Description

Water Slightly soluble[1]

Ethanol Soluble[3][4][5]

Methanol Soluble[3][4][5]

Dimethyl Sulfoxide (DMSO) No specific data found

It is important to note that while the compound is described as "soluble" in polar organic

solvents like methanol and ethanol, the exact limits of this solubility are not documented in the

available resources.

Solubility Data of a Structural Analog
In the absence of direct quantitative data, the solubility of a structurally similar compound, 4-

Chloro-DL-phenylalanine methyl ester hydrochloride, can provide some insight.

Table 2: Quantitative Solubility of 4-Chloro-DL-phenylalanine methyl ester hydrochloride
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Solvent Solubility Conditions

Dimethyl Sulfoxide (DMSO) 50 mg/mL Requires sonication.[6]

Water 50 mg/mL
Requires sonication and

heating to 60°C.[6]

Note: This data is for a different, albeit related, compound and should be used as an estimation

with caution. The chloro-substituent on the phenyl ring can influence the molecule's polarity

and crystal lattice energy, thereby affecting its solubility compared to the non-substituted parent

compound.

Experimental Protocol: A General Workflow for
Solubility Determination
While a specific experimental protocol for determining the solubility of DL-Phenylalanine methyl

ester hydrochloride was not found, a general and widely accepted method is the isothermal

equilibrium method. This method involves saturating a solvent with the solute at a constant

temperature and then determining the concentration of the dissolved solute.

A conceptual workflow for this process is outlined below:
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Preparation

Equilibration

Analysis

Result

Weigh excess DL-Phenylalanine
methyl ester hydrochloride

Add to a known volume
of the solvent

Step 1

Agitate the mixture at a
constant temperature

Step 2

Allow undissolved solid
to settle

Step 3

Extract a clear aliquot
of the supernatant

Step 4

Dilute the aliquot
appropriately

Step 5

Analyze concentration using a
validated analytical method

(e.g., HPLC-UV, Mass Spectrometry)

Step 6

Calculate the solubility
(e.g., in g/L or mol/L)

Step 7

Click to download full resolution via product page

Conceptual workflow for determining solubility.
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Conclusion
The solubility of DL-Phenylalanine methyl ester hydrochloride is qualitatively described as

"slightly soluble" in water and "soluble" in polar organic solvents such as methanol and ethanol.

[1][3][4][5] Unfortunately, specific quantitative solubility data is not readily available in the public

domain. For researchers and drug development professionals, it is recommended that

experimental determination of solubility in relevant solvent systems be performed to obtain the

precise quantitative data necessary for formulation and development activities. The provided

conceptual workflow for solubility determination can serve as a foundational methodology for

such studies. The solubility data of the structural analog, 4-Chloro-DL-phenylalanine methyl

ester hydrochloride, may offer a preliminary estimation but should be confirmed experimentally

for the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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